Cas no 1394004-02-4 (5-chloro-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 5-chloro-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1394004-02-4
• MF: C₁₀H₉ClF₃N
• MW: 235.633372068405
• CID: 5304268
• Update Time: 2026-03-10

5-chloro-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 5-chloro-1,2,3,4-tetrahydro-7-(trifluoromethyl)-
• 5-Chloro-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline
• 5-chloro-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C10H9ClF3N/c11-9-4-7(10(12,13)14)3-6-5-15-2-1-8(6)9/h3-4,15H,1-2,5H2
• InChI Key： CMSAGUBFFAOXLZ-UHFFFAOYSA-N
• SMILES： C1C2=C(C(Cl)=CC(C(F)(F)F)=C2)CCN1

Additional information on 5-chloro-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline

5-Chloro-7-(Trifluoromethyl)-1,2,3,4-Tetrahydroisoquinoline: A Comprehensive Overview

5-Chloro-7-(Trifluoromethyl)-1,2,3,4-Tetrahydroisoquinoline (CAS No. 1394004-02-4) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroisoquinolines, which are known for their structural versatility and potential biological activities. The presence of a chlorine atom at the 5-position and a trifluoromethyl group at the 7-position introduces unique electronic and steric properties, making this compound a valuable subject for both academic research and industrial applications.

The synthesis of 5-chloro-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline involves a series of carefully designed organic reactions. Researchers have explored various methodologies to construct this molecule efficiently. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the trifluoromethyl group. This method not only enhances the yield but also ensures high purity, which is critical for subsequent biological evaluations.

Recent studies have highlighted the potential of tetrahydroisoquinolines as scaffolds for drug discovery. The 5-chloro-7-(trifluoromethyl) substitution pattern in this compound has been shown to modulate its pharmacokinetic properties significantly. For instance, the trifluoromethyl group enhances lipophilicity, which can improve bioavailability. Meanwhile, the chlorine atom at position 5 contributes to hydrogen bonding capacity, potentially influencing the compound's solubility and metabolic stability.

In terms of biological activity, 5-chloro-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline has demonstrated promising results in preclinical models. Researchers have reported its ability to inhibit certain kinases involved in cancer progression. This finding underscores its potential as a lead compound for anti-cancer drug development. Furthermore, its selectivity profile suggests that it may exhibit fewer off-target effects compared to existing therapies.

The structural uniqueness of this compound also makes it an interesting candidate for materials science applications. The combination of aromaticity and fluorinated substituents could render it useful in the development of advanced materials with tailored electronic properties. For example, its incorporation into polymer frameworks might enhance their thermal stability and mechanical robustness.

From a synthetic perspective, the preparation of 5-chloro-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline involves multiple steps that require precise control over reaction conditions. The use of microwave-assisted synthesis has been reported to accelerate certain steps while maintaining product quality. This approach not only reduces reaction time but also minimizes reagent consumption, aligning with green chemistry principles.

Another area where this compound has shown promise is in enzyme inhibition studies. Its ability to bind to specific protein targets with high affinity suggests its utility in studying enzyme mechanisms at a molecular level. Such insights could pave the way for designing more effective therapeutic agents targeting various diseases.

It is also worth noting that tetrahydroisoquinolines like this one are often used as intermediates in the synthesis of more complex molecules. Their modular structure allows chemists to introduce additional functional groups strategically to achieve desired properties. For instance, further modifications could enhance bioavailability or improve drug delivery systems.

In conclusion,5-chloro-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline stands out as a multifaceted compound with diverse applications across different scientific domains. Its unique structure and promising biological activities make it an attractive target for further research and development.